[2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride

• Molecular Formula: C9H9ClF2O4S
• Molecular Weight: 286.68 g/mol
• IUPAC Name: [2-(difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride
• InChI: InChI=1S/C9H9ClF2O4S/c1-15-7-4-2-3-6(5-17(10,13)14)8(7)16-9(11)12/h2-4,9H,5H2,1H3
• InChI Key: BIFUKPRQCWPVIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC(F)F)CS(=O)(=O)Cl

Description

[2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride is a sulfonyl chloride derivative featuring a phenyl ring substituted with difluoromethoxy (-OCF₂H) and methoxy (-OCH₃) groups at the 2- and 3-positions, respectively. The methanesulfonyl chloride (-SO₂Cl) group at the benzylic position renders it highly reactive toward nucleophilic substitution, making it a valuable intermediate in organic synthesis, particularly for introducing sulfonate or sulfonamide functionalities in pharmaceuticals or agrochemicals . Its structural complexity, including electron-withdrawing substituents (difluoromethoxy and sulfonyl chloride), distinguishes it from simpler sulfonyl chlorides and influences its reactivity and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride typically involves the introduction of the difluoromethoxy and methoxy groups onto a phenyl ring, followed by the attachment of the methanesulfonyl chloride group. One common method involves the reaction of 2-(difluoromethoxy)-3-methoxyphenol with methanesulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is usually carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product may involve techniques such as recrystallization or chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

[2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride can undergo various types of chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles, such as amines or alcohols, to form sulfonamide or sulfonate derivatives.

Oxidation and Reduction Reactions: The phenyl ring and the methoxy groups can participate in oxidation and reduction reactions, although these are less common.

Coupling Reactions: The compound can be used in cross-coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in the presence of a base such as triethylamine or pyridine.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride may be employed.

Major Products

Sulfonamide Derivatives: Formed by the reaction with amines.

Sulfonate Esters: Formed by the reaction with alcohols.

Complex Molecules: Formed through coupling reactions.

Scientific Research Applications

Chemistry

In chemistry, [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride is used as a building block for the synthesis of more complex molecules. Its unique functional groups make it a versatile intermediate in organic synthesis.

Biology and Medicine

In biology and medicine, this compound can be used to synthesize potential pharmaceutical agents. The presence of the difluoromethoxy group can enhance the metabolic stability and bioavailability of drug candidates.

Industry

In the industrial sector, [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride can be used in the production of specialty chemicals and materials. Its reactivity makes it suitable for various applications, including the synthesis of polymers and advanced materials.

Mechanism of Action

The mechanism of action of [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride involves its ability to react with nucleophiles, leading to the formation of sulfonamide or sulfonate derivatives. The difluoromethoxy group can influence the electronic properties of the phenyl ring, affecting the reactivity and stability of the compound. The methoxy group can also participate in hydrogen bonding and other interactions, further modulating the compound’s behavior.

Comparison with Similar Compounds

Methanesulfonyl Chloride

Structural Differences : Methanesulfonyl chloride (CH₃SO₂Cl) lacks aromatic substituents, making it simpler and smaller in molecular weight (114.55 g/mol) compared to the target compound (estimated molecular weight >250 g/mol).
Reactivity : The absence of electron-withdrawing groups on the aromatic ring reduces its electrophilicity relative to [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride. Methanesulfonyl chloride is widely used for mesylation of alcohols under mild conditions (e.g., with triethylamine) .
Applications : Primarily employed in small-molecule synthesis, whereas the target compound’s aromatic substituents may enhance binding specificity in bioactive molecules.

Sulfonylurea Herbicides (e.g., Triflusulfuron Methyl Ester)

Structural Differences : Sulfonylurea herbicides like triflusulfuron methyl ester contain sulfonamide linkages and triazine rings, unlike the sulfonyl chloride group in the target compound .
Reactivity : The target compound’s sulfonyl chloride group is more reactive than the sulfonamide groups in herbicides, which are designed for slow degradation in agricultural settings.
Applications : Sulfonylurea herbicides inhibit acetolactate synthase in plants, while the target compound’s reactivity suggests utility as a precursor for sulfonamide-based agrochemicals.

2-(Difluoromethoxy)pyridine-3-sulfonyl Chloride

Structural Differences : This compound features a pyridine ring instead of a benzene ring, with sulfonyl chloride at the 3-position .
Reactivity : The electron-deficient pyridine ring may enhance electrophilicity at the sulfonyl chloride group compared to the target compound’s phenyl ring.
Applications : Pyridine-based sulfonyl chlorides are often used in medicinal chemistry for targeted drug design, whereas the target compound’s substituents may favor agrochemical applications.

Comparative Data Table

Compound	Molecular Features	Molecular Weight (g/mol)	Reactivity Profile	Primary Applications
[2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride	Benzene with -OCF₂H, -OCH₃, -SO₂Cl	~280 (estimated)	High (electron-withdrawing substituents)	Agrochemical/drug intermediates
Methanesulfonyl chloride	CH₃-SO₂Cl	114.55	Moderate	Alcohol mesylation
Triflusulfuron methyl ester	Triazine + sulfonamide	492.4	Low (stable sulfonamide)	Herbicide
2-(Difluoromethoxy)pyridine-3-sulfonyl chloride	Pyridine with -OCF₂H, -SO₂Cl	~215 (estimated)	Very high (pyridine ring)	Drug synthesis

Research Findings and Key Insights

Reactivity Trends : The target compound’s difluoromethoxy group increases electron-withdrawing effects, enhancing sulfonyl chloride reactivity compared to methanesulfonyl chloride. This makes it suitable for reactions requiring vigorous conditions or specific steric environments .

Agrochemical Potential: Structural parallels with sulfonylurea herbicides (e.g., triflusulfuron) suggest that the target compound could serve as a precursor for novel herbicides, with its substituents modulating soil persistence or plant uptake .

Synthetic Utility : Its benzylic sulfonyl chloride group may enable regioselective functionalization in complex molecules, contrasting with pyridine-based analogues that prioritize electronic over steric effects .

Biological Activity

[2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride is a sulfonyl chloride compound that has garnered attention for its potential biological activities. This article reviews its biological properties, focusing on its effects on cellular mechanisms, particularly in the context of cancer treatment and other therapeutic applications.

The compound features a difluoromethoxy group and a methoxyphenyl moiety, which contribute to its unique chemical reactivity and biological profile. The presence of fluorine atoms often enhances lipophilicity and metabolic stability, which are critical for drug design.

Research indicates that compounds similar to [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride may function as tubulin disruptors. These compounds can interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis in cancer cells. For instance, studies have shown that certain tubulin-binding molecules induce differentiation in acute myeloid leukemia (AML) cells, promoting a shift towards a more differentiated cell phenotype through mechanisms involving upregulation of specific surface markers like CD11b .

Biological Activity Overview

The biological activity of [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride can be summarized as follows:

Activity	Description
Tubulin Disruption	Induces cell cycle arrest and apoptosis in cancer cells by disrupting microtubule dynamics.
Differentiation Induction	Promotes differentiation in AML cells, evidenced by morphological changes and surface marker upregulation.
Cytotoxicity	Exhibits cytotoxic effects on various cancer cell lines, contributing to its potential as an anticancer agent.

Case Studies

• Acute Myeloid Leukemia (AML) Research : A study demonstrated that similar compounds could significantly inhibit proliferation in AML cell lines. The compound OXS000275, structurally related to [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride, showed an EC50 value of 240 nM for inducing differentiation and apoptosis in HL-60 cells .
• Mechanistic Insights : RNA-seq analysis revealed that compounds like OXS000275 caused distinct gene expression profiles compared to traditional differentiating agents such as phorbol 12-myristate 13-acetate (PMA). This suggests that the compound may activate unique pathways involved in myeloid differentiation .

Research Findings

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their enhanced biological activity. For instance, the introduction of difluoromethyl groups has been shown to improve the potency and selectivity of various bioactive molecules, indicating a potential advantage for [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride in therapeutic applications .

Q & A

Q. What are the recommended synthetic routes for [2-(Difluoromethoxy)-3-methoxyphenyl]methanesulfonyl chloride in academic research?

The synthesis typically involves sulfonation followed by chlorination. A common approach is reacting the precursor [2-(difluoromethoxy)-3-methoxyphenyl]methane with chlorosulfonic acid to form the sulfonic acid intermediate, which is then treated with thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) to yield the sulfonyl chloride. Key steps include:

• Purification : Use column chromatography with non-polar solvents (e.g., hexane/ethyl acetate) to isolate the product.
• Monitoring : Track reaction progress via thin-layer chromatography (TLC) and confirm purity via NMR (¹H/¹³C) and mass spectrometry .

Q. What analytical techniques are critical for characterizing this compound?

Essential methods include:

• NMR Spectroscopy : ¹H and ¹³C NMR to confirm substitution patterns (e.g., difluoromethoxy and methoxy groups).
• FTIR : Identify sulfonyl chloride (S=O stretching ~1370 cm⁻¹ and 1170 cm⁻¹) and C-F bonds (1100–1250 cm⁻¹).
• Mass Spectrometry (HRMS) : Verify molecular weight (C₉H₈ClF₂O₃S, theoretical 296.0 g/mol).
• X-ray Crystallography : Resolve crystal structure for steric/electronic analysis .

Q. What safety protocols are essential when handling this compound?

Due to its acute toxicity (H301, H311, H314) and corrosivity:

• PPE : Wear nitrile gloves, chemical-resistant lab coats, and sealed goggles.
• Ventilation : Use fume hoods to avoid inhalation (H330).
• Spill Management : Neutralize spills with sodium bicarbonate and dispose via hazardous waste protocols.
• Storage : Keep in corrosion-resistant containers under inert gas (e.g., N₂) at 2–8°C .

Advanced Research Questions

Q. How does the electronic environment of the difluoromethoxy group influence the compound’s reactivity in nucleophilic substitutions?

The difluoromethoxy group (-OCF₂H) is electron-withdrawing due to fluorine’s inductive effect, which activates the sulfonyl chloride toward nucleophilic attack (e.g., by amines or alcohols). However, steric hindrance from the 3-methoxy group may slow reactions at the ortho position. Computational studies (DFT) can model charge distribution to predict regioselectivity .

Q. What are the key challenges in maintaining the stability of this compound during long-term storage?

Degradation pathways include:

• Hydrolysis : Moisture converts sulfonyl chloride to sulfonic acid. Use desiccants (e.g., molecular sieves) and airtight containers.
• Light Sensitivity : Store in amber glass to prevent photolytic decomposition.
• Temperature : Avoid >25°C to reduce thermal degradation. Stability studies under accelerated conditions (40°C/75% RH) can quantify shelf life .

Q. How can researchers address discrepancies in reported toxicity data for sulfonyl chloride derivatives?

Conflicting data often arise from:

• Species-Specific Responses : Compare LD₅₀ values across models (e.g., rodents vs. zebrafish).
• Exposure Routes : Oral (H301) vs. dermal (H311) toxicity may vary due to bioavailability.
• Mitigation : Use read-across methods with structurally similar compounds (e.g., methanesulfonyl chloride, H290) while acknowledging data gaps .

Q. What mechanistic insights can be gained from studying the hydrolysis kinetics under varying pH conditions?

Hydrolysis follows pseudo-first-order kinetics:

• Acidic Conditions : Protonation of the sulfonyl chloride accelerates water nucleophilicity.
• Basic Conditions : OH⁻ directly attacks the electrophilic sulfur. Monitor pH-dependent rate constants (k) via UV-Vis spectroscopy or conductometry. Results inform storage buffers and reaction quench protocols .

Q. How do computational methods (e.g., DFT) aid in predicting reaction pathways for this compound?

Density Functional Theory (DFT) models:

• Reactivity : Calculate Fukui indices to identify electrophilic sites.
• Transition States : Simulate energy barriers for sulfonamide formation.
• Solvent Effects : Use COSMO-RS to assess solvation in dichloromethane or THF. Validate predictions with experimental kinetic data .